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Cat. No.: B1195476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural and functional analysis of Sorbitol-6-
phosphate dehydrogenase (S6PDH), an oxidoreductase that plays a crucial role in

carbohydrate metabolism. We offer an objective comparison of S6PDH's performance with a

key alternative, Sorbitol Dehydrogenase (SDH), supported by experimental data to inform

research and drug development efforts.

Structural and Functional Overview of Sorbitol-6-
Phosphate Dehydrogenase (S6PDH)
Sorbitol-6-phosphate dehydrogenase (EC 1.1.1.140) is a key enzyme in the fructose and

mannose metabolic pathways.[1] It catalyzes the reversible NAD⁺- or NADP⁺-dependent

oxidation of D-sorbitol 6-phosphate to D-fructose 6-phosphate and a proton.[1] This enzyme is

also known by several other names, including ketosephosphate reductase and D-glucitol-6-

phosphate dehydrogenase.[1]

The three-dimensional structure of S6PDH from the bacterium Erwinia amylovora has been

determined, revealing a tetrameric quaternary structure (PDB ID: 5O3Z). The molecular weight

and subunit composition can vary between species. For instance, S6PDH from loquat leaves

has a molecular weight of approximately 65 kDa and is a dimer composed of two 33 kDa

subunits.[2]
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Performance Comparison: S6PDH vs. Sorbitol
Dehydrogenase (SDH)
A primary alternative enzyme in sorbitol metabolism is Sorbitol Dehydrogenase (SDH), a key

component of the polyol pathway. While both enzymes act on sorbitol or its phosphorylated

form, they exhibit distinct substrate specificities, kinetic properties, and metabolic roles.

Feature
Sorbitol-6-Phosphate
Dehydrogenase (S6PDH)

Sorbitol Dehydrogenase
(SDH)

Primary Substrate D-Sorbitol 6-phosphate Sorbitol

Product D-Fructose 6-phosphate Fructose

Cofactor NAD⁺ or NADP⁺ NAD⁺

Metabolic Pathway
Fructose and Mannose

Metabolism
Polyol Pathway

Kinetic Performance
The following table summarizes the kinetic parameters of S6PDH from various organisms and

provides a comparison with SDH.
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Enzyme Organism Substrate Km (mM) kcat (s⁻¹)

Catalytic
Efficiency
(kcat/Km)
(M⁻¹s⁻¹)

S6PDH
Oryza sativa

(Rice)

D-Sorbitol 6-

phosphate
7.21 ± 0.5 - -

Oryza sativa

(Rice)

Glucose 6-

phosphate
15.9 ± 0.2 - -

Eriobotrya

japonica

(Loquat)

D-Sorbitol 6-

phosphate
2.22 - -

Eriobotrya

japonica

(Loquat)

Glucose 6-

phosphate
11.6 - -

Oral

Streptococci

D-Sorbitol 6-

phosphate
0.07 - 0.20 - -

SDH
Arabidopsis

thaliana
Sorbitol - - -

Chicken Liver Sorbitol 3.2 ± 0.54 - -

Note: kcat values for S6PDH are not readily available in the reviewed literature, preventing a

direct comparison of catalytic efficiency.

Metabolic Pathways
The metabolic roles of S6PDH and SDH are distinct. S6PDH is primarily involved in the

interconversion of phosphorylated sugars, feeding into central carbohydrate metabolism. In

contrast, the SDH-driven polyol pathway is a two-step process that converts glucose to fructose

via a sorbitol intermediate. This pathway is particularly significant in hyperglycemic conditions

and has been implicated in diabetic complications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S6PDH Pathway

Polyol Pathway (SDH)

Glucose-6-P S6PDH NAD(P)H

Sorbitol-6-P

 NAD(P)+

Fructose-6-Phosphate Glycolysis/Pentose Phosphate Pathway

 NAD(P)+

 NAD(P)H

Glucose Aldose Reductase
 NADPH

Sorbitol SDH
 NAD+

Fructose Glycolysis/Fructolysis
 NADP+  NADH
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E. coli culture expressing
His-tagged S6PDH

Cell Lysis by Sonication

Centrifugation
(remove cell debris)

Ni-NTA Affinity Chromatography
(Binding of His-tagged S6PDH)

Wash with buffer containing
low concentration of imidazole

Elution with buffer containing
- high concentration of imidazole

Dialysis to remove imidazole
and for buffer exchange

Purified S6PDH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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